Cas no 61760-68-7 (Propanoic acid, 2,3-dicyano-, methyl ester)
61760-68-7 structure
Product Name:Propanoic acid, 2,3-dicyano-, methyl ester
CAS No:61760-68-7
MF:C6H6N2O2
MW:138.124041080475
CID:467163
PubChem ID:15477348
Update Time:2025-04-19
Propanoic acid, 2,3-dicyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,3-dicyano-, methyl ester
- methyl 2,3-dicyanopropanoate
- DTXSID30573136
- 61760-68-7
- methyl 2,3-dicyanopropionate
- UIRLWVNHZJRFMW-UHFFFAOYSA-N
- SCHEMBL8149058
-
- Inchi: 1S/C6H6N2O2/c1-10-6(9)5(4-8)2-3-7/h5H,2H2,1H3
- InChI Key: UIRLWVNHZJRFMW-UHFFFAOYSA-N
- SMILES: O(C)C(C(C#N)CC#N)=O
Computed Properties
- Exact Mass: 138.04298
- Monoisotopic Mass: 138.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- PSA: 73.88
Propanoic acid, 2,3-dicyano-, methyl ester Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
61760-68-7 (Propanoic acid, 2,3-dicyano-, methyl ester) Related Products
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